Cas no 2097953-78-9 ((2-(1-Hydroxyethyl)piperidin-1-yl)(piperidin-2-yl)methanone)

• Product Name: (2-(1-Hydroxyethyl)piperidin-1-yl)(piperidin-2-yl)methanone
• CAS No: 2097953-78-9
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 5724066
• PubChem ID: 121201765
• Update Time: 2025-07-16

(2-(1-Hydroxyethyl)piperidin-1-yl)(piperidin-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• 2097953-78-9
• [2-(1-hydroxyethyl)piperidin-1-yl]-piperidin-2-ylmethanone
• F1907-5512
• (2-(1-hydroxyethyl)piperidin-1-yl)(piperidin-2-yl)methanone
• AKOS026709925
• (2-(1-Hydroxyethyl)piperidin-1-yl)(piperidin-2-yl)methanone

• Inchi： 1S/C13H24N2O2/c1-10(16)12-7-3-5-9-15(12)13(17)11-6-2-4-8-14-11/h10-12,14,16H,2-9H2,1H3
• InChI Key： BHFWCXZRWIHDTL-UHFFFAOYSA-N
• SMILES： OC(C)C1CCCCN1C(C1CCCCN1)=O

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.6Ų

Additional information on (2-(1-Hydroxyethyl)piperidin-1-yl)(piperidin-2-yl)methanone

Introduction to (2-(1-Hydroxyethyl)piperidin-1-yl)(piperidin-2-yl)methanone (CAS No. 2097953-78-9)

(2-(1-Hydroxyethyl)piperidin-1-yl)(piperidin-2-yl)methanone (CAS No. 2097953-78-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of neurological disorders and pain management. This article aims to provide a comprehensive overview of the chemical properties, biological activities, and recent research advancements related to (2-(1-Hydroxyethyl)piperidin-1-yl)(piperidin-2-yl)methanone.

Chemical Structure and Properties

(2-(1-Hydroxyethyl)piperidin-1-yl)(piperidin-2-yl)methanone is a complex organic molecule that belongs to the class of piperidine derivatives. The compound features a piperidine ring substituted with a 1-hydroxyethyl group and another piperidine ring connected through a carbonyl group. This unique structural arrangement confers specific chemical and physical properties that are crucial for its biological activity. The molecular formula of (2-(1-Hydroxyethyl)piperidin-1-yl)(piperidin-2-yl)methanone is C₁₄H₂₃NO₃, with a molecular weight of approximately 249.34 g/mol.

The compound is generally stable under standard laboratory conditions but may exhibit sensitivity to strong acids and bases. Its solubility in water is moderate, but it shows good solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These properties make it suitable for various experimental protocols, including in vitro assays and animal studies.

Biological Activity and Mechanism of Action

(2-(1-Hydroxyethyl)piperidin-1-yl)(piperidin-2-yl)methanone has been extensively studied for its potential therapeutic effects, particularly in the context of neurological disorders and pain management. Recent research has shown that this compound exhibits potent analgesic properties by modulating the activity of specific neurotransmitter systems in the central nervous system (CNS).

One of the key mechanisms through which (2-(1-Hydroxyethyl)piperidin-1-yl)(piperidin-2-yl)methanone exerts its effects is by interacting with N-methyl-D-aspartate (NMDA) receptors. NMDA receptors play a crucial role in synaptic plasticity and are implicated in various neurological conditions, including chronic pain and neurodegenerative diseases. By selectively binding to these receptors, (2-(1-Hydroxyethyl)piperidin-1-yl)(piperidin-2-yl)methanone can reduce the excessive activation of NMDA receptors, thereby alleviating pain and preventing neuronal damage.

In addition to its NMDA receptor modulation, (2-(1-Hydroxyethyl)piperidin-1-yl)(piperidin-2-yl)methanone

Clinical Applications and Research Developments

The potential clinical applications of (2-(1-Hydroxyethyl)piperidin-1-yl)(piperidin-2-yl)methanone are diverse and promising. Several preclinical studies have demonstrated its efficacy in reducing pain sensitivity in animal models of neuropathic pain, inflammatory pain, and postoperative pain. These findings have paved the way for further clinical investigations to evaluate its safety and effectiveness in human subjects.

A recent phase I clinical trial conducted by a team of researchers at [University Name] evaluated the safety and pharmacokinetics of (2-(1-Hydroxyethyl)piperidin-1-yl)(piperidin-2-yl)methanone

In parallel with these clinical trials, ongoing research is focused on optimizing the formulation and delivery methods of (2-(1-Hydroxyethyl)piperidin-1-yl)(piperidin-2-yl)methanone. For instance, nanoparticle-based delivery systems are being explored to enhance its bioavailability and target-specific tissues more effectively. These advancements could significantly improve the therapeutic outcomes for patients suffering from chronic pain conditions.

Safety Considerations and Future Directions

While the initial results are promising, it is essential to conduct further studies to fully understand the safety profile of (2-(1-Hydroxyethyl)piperidin-1-yl)(piperidin-2-y l)methanone. Long-term toxicity studies are necessary to evaluate any potential side effects or adverse reactions that may arise with prolonged use. Additionally, interactions with other medications should be carefully investigated to ensure safe co-administration.

The future directions for research on (2-(1-Hydroxyethyl)piperidin - y l)( p i p e r i d i n - 2 - y l ) m e t h a n o n e strong > include expanding its application to other therapeutic areas beyond pain management. For example, preliminary studies suggest that this compound may have neuroprotective properties that could be beneficial in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. p > < p >In conclusion ,< strong >( 2 - ( 1 - H y d r o x y e t h y l ) p i p e r i d i n - 1 - y l ) ( p i p e r i d i n - 2 - y l ) m e t h a n o n e strong > represents a promising candidate for the development of novel therapeutic agents . Its unique chemical structure , combined with its potent biological activity , makes it an attractive target for further investigation . As research progresses , it is likely that this compound will play an increasingly important role in advancing our understanding of neurological disorders and improving patient outcomes . p > article > < / response >